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Introduction to 1,2-Pentanediol
1,2-Pentanediol (CAS No. 5343-92-0), also known as Pentylene Glycol, is a multifunctional

ingredient widely utilized in the cosmetics and personal care industry.[1] It is a colorless,

odorless, and slightly viscous liquid that is soluble in water.[2] Derived naturally from sources

like sugar cane or synthesized, 1,2-Pentanediol is valued for its versatile properties.[2] In

cosmetic science, it serves primarily as a humectant and moisturizing agent, but also functions

as a solvent, emulsion stabilizer, and a broad-spectrum antimicrobial, which can help in

creating preservative-free formulations.[2][3][4] Its mild and non-irritating nature makes it

suitable for sensitive skin.[2][5]

Mechanism of Action as a Humectant and
Moisturizer
The primary moisturizing effect of 1,2-Pentanediol stems from its function as a humectant.

Due to its polyhydric alcohol structure, it has the ability to attract and bind water molecules from

the surrounding environment and the deeper layers of the skin to the stratum corneum, the

outermost layer of the epidermis.[2][6] This action increases the water content of the skin,

leading to improved hydration, a plumper appearance, and a smoother feel.[2][7]

Beyond its humectant properties, 1,2-Pentanediol can also enhance the penetration of other

active ingredients into the skin.[2][8] Studies have shown that it can increase the permeation of
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both hydrophilic and lipophilic compounds.[2][9][10] While the exact molecular signaling

pathways are not extensively detailed in the provided search results, its penetration-enhancing

effect is thought to be related to its interaction with the hydrophilic regions of the stratum

corneum.[8] Longer-chained alkanediols have been shown to disorder the lipid structure of the

stratum corneum, which can also facilitate drug penetration.[8]

Environment & Deeper Skin Layers Skin Surface (Stratum Corneum)

Water Molecules 1,2-PentanediolBinds to Increased Skin Hydration
Leads to
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Figure 1: Humectant action of 1,2-Pentanediol.

Efficacy Data of 1,2-Pentanediol
The efficacy of 1,2-Pentanediol as a moisturizing agent has been scientifically proven through

in-vivo studies.[2] While specific quantitative data from these studies is not readily available in

the initial search results, its effectiveness is well-recognized in the cosmetic industry. It

contributes to lasting moisture, a reduction in transepidermal water loss (TEWL), and an

enhancement of the skin's natural moisturizing factors.[11] Studies on other glycols have

demonstrated significant improvements in skin hydration and barrier function. For instance, a

study on a topical hyaluronic acid serum, a well-known humectant, showed a 134% immediate

increase in skin hydration and a sustained increase of 55% after six weeks as measured by

corneometry.[12] Another study on 1,3-propanediol showed significant improvements in skin

hydration at various concentrations.[13] Although direct comparative data for 1,2-Pentanediol
is not provided, its recognized efficacy places it as a valuable humectant in cosmetic

formulations.

Table 1: Summary of Expected Efficacy of Humectants like 1,2-Pentanediol
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Parameter Method
Expected Outcome
with 1,2-
Pentanediol

Reference

Skin Hydration Corneometry
Significant increase in

arbitrary units (AU)
[14][15][16]

Skin Barrier Function TEWL Measurement

Reduction in g/m²/h,

indicating improved

barrier

[11][17]

Sensory Perception Sensory Analysis

Improved feel,

reduced dryness,

enhanced

smoothness

[18][19]

Experimental Protocols
To substantiate claims of moisturizing and humectant properties of formulations containing 1,2-

Pentanediol, the following experimental protocols are recommended.

Protocol for Measuring Skin Hydration using
Corneometry
Objective: To quantify the hydration level of the stratum corneum before and after the

application of a cosmetic product containing 1,2-Pentanediol.

Apparatus: Corneometer® (e.g., CM 825).[20]

Procedure:

Subject Acclimatization: Subjects should acclimatize in a room with controlled temperature

(20-22°C) and relative humidity (40-60%) for at least 15-30 minutes before measurements.

[20][21]

Baseline Measurement: Identify the test area on the skin (e.g., forearm). Take at least three

baseline readings with the Corneometer probe by gently pressing it onto the skin surface.[14]
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[15] The device measures electrical capacitance, which correlates with skin hydration, and

provides a value in arbitrary units (AU).[14][16]

Product Application: Apply a standardized amount of the test product containing 1,2-

Pentanediol to the designated skin area. A control area with no product application should

also be maintained.[15]

Post-Application Measurements: Take measurements at specified time intervals (e.g.,

immediately after application, and at 2, 4, 6, and 8 hours post-application) to assess

immediate and long-term hydration effects.[13][15]

Data Analysis: Calculate the mean and standard deviation of the Corneometer readings for

each time point. Compare the post-application values to the baseline and the control area to

determine the statistical significance of the change in skin hydration.

Corneometry Workflow

Subject Acclimatization
(20-22°C, 40-60% RH, 15-30 min)

Baseline Measurement
(Corneometer)

Product Application

Post-Application Measurements
(t = 0, 2, 4, 6, 8 hrs)

Data Analysis
(Compare to baseline and control)
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Figure 2: Corneometry experimental workflow.

Protocol for Measuring Transepidermal Water Loss
(TEWL)
Objective: To evaluate the effect of a cosmetic product with 1,2-Pentanediol on the skin's

barrier function by measuring the rate of water evaporation from the skin.

Apparatus: TEWL measurement device such as an AquaFlux or Tewameter.[22][23]

Procedure:

Subject Acclimatization: Similar to corneometry, subjects must be acclimatized to a controlled

environment to ensure the skin surface is dry and there is no sweat gland activity.[21]

Baseline Measurement: Place the probe of the TEWL device gently on the test area of the

skin, ensuring a good seal.[22] The device will measure the water vapor flux from the skin in

g/m²/h.[23] Record the baseline TEWL value.

Product Application: Apply the test product containing 1,2-Pentanediol to the designated

skin area.

Post-Application Measurements: Measure TEWL at predetermined time points after product

application. It is important to hold the probe steady and perpendicular to the skin surface for

accurate readings.[22]

Data Analysis: A decrease in the TEWL value compared to the baseline and control indicates

an improvement in the skin's barrier function.[17] Analyze the data for statistical significance.

Protocol for Sensory Analysis
Objective: To assess the sensory attributes of a cosmetic formulation containing 1,2-

Pentanediol as perceived by consumers or a trained panel.[18]

Procedure:

Define Objectives: Clearly define the sensory attributes to be evaluated, such as texture,

spreadability, absorbency, after-feel (e.g., stickiness, smoothness, hydration).[18][24]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8720305?utm_src=pdf-body
https://www.bioxsystems.com/wp-content/uploads/Biox-BioengineeringTrainingSchool-2011.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12359141/
https://www.bioxsystems.com/aquaflux/
https://www.bioxsystems.com/wp-content/uploads/Biox-BioengineeringTrainingSchool-2011.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12359141/
https://www.benchchem.com/product/b8720305?utm_src=pdf-body
https://www.bioxsystems.com/wp-content/uploads/Biox-BioengineeringTrainingSchool-2011.pdf
https://cdnmedia.eurofins.com/european-west/media/367776/efficacy_hydrating.pdf
https://www.benchchem.com/product/b8720305?utm_src=pdf-body
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://inovapotek.com/personal-care/sensorial-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8720305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Panel Selection: Recruit and train a panel of evaluators. For consumer acceptance tests, the

panel should represent the target consumer demographic.[18]

Test Design: Design a standardized protocol for product application and evaluation. This may

include a monadic test (evaluating one product) or a comparative test (comparing with a

placebo or competitor product).

Evaluation: Panelists apply a standardized amount of the product and rate the predefined

sensory attributes on a structured scale.[19] The evaluation should be conducted in a

controlled environment to minimize bias.[19]

Data Analysis: Analyze the collected data statistically to determine the sensory profile of the

product and identify any significant differences in perception.[25]

Sensory Analysis Protocol

Define Sensory Attributes

Select & Train Panel

Standardize Protocol

Product Application & Rating

Statistical Data Analysis

Click to download full resolution via product page

Figure 3: Logical flow for sensory analysis.
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Safety and Regulatory Information
1,2-Pentanediol is generally recognized as safe for use in cosmetic products.[2][4] The

Cosmetic Ingredient Review (CIR) has assessed 1,2-glycols and concluded that they are safe

in the present practices of use and concentration.[1][26] While some reports suggest that

glycols can be skin sensitizers, the amount and formulation are key factors.[2] In general, 1,2-

Pentanediol is considered to have a low potential for skin irritation and is well-tolerated, even

in products for sensitive skin.[4][5] Acute toxicity studies have shown a low order of toxicity.[27]

Applications in Cosmetic Formulations
1,2-Pentanediol is incorporated into a wide range of cosmetic products due to its

multifunctional benefits. It is typically used at concentrations up to 5%.[2]

Moisturizers, Creams, and Lotions: Provides and maintains skin hydration.[4]

Serums and Toners: Acts as a humectant and can improve the clarity of aqueous gel

formulations.[2]

Sunscreens: Can enhance the water resistance of the formula.[2]

Cleansers and Wipes: Contributes to moisturization and can act as a preservative.[3]

Hair Care and Decorative Cosmetics: Used for its moisturizing and solvent properties.[2]

In formulations, it also helps to solubilize and stabilize lipophilic ingredients in aqueous

solutions and can improve the texture and feel of the final product, leaving the skin feeling soft

and smooth.[2] Its antimicrobial properties can also boost the efficacy of traditional

preservatives, allowing for their reduced use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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